Cas no 138350-83-1 (Carbamic acid, [(2-methylphenyl)methyl]-, 1,1-dimethylethyl ester)

• Product name: Carbamic acid, [(2-methylphenyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 138350-83-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546
• CID: 1252827
• PubChem ID: 826765

Carbamic acid, [(2-methylphenyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(2-methylphenyl)methyl]-, 1,1-dimethylethyl ester
• N-[(2-methylphenyl)methyl]Carbamic acid 1,1-dimethylethyl ester
• tert-butyl N-[(2-methylphenyl)methyl]carbamate
• (2-methylbenzyl)-carbamic acid tert-butyl ester
• N-(t-butoxycarbonyl)-2-methylbenzylamine
• N-(tert-butoxycarbonyl)-2-methylbenzylamine
• N-Boc-2-methylbenzylamine
• tert-butyl 2-methylbenzylcarbamate
• EN300-6972895
• Carbamic acid, N-[(2-methylphenyl)methyl]-, 1,1-dimethylethyl ester
• DTXSID00356594
• SCHEMBL3124959
• AKOS013101167
• DA-45486
• JQILPGQUKRMVRC-UHFFFAOYSA-N
• 138350-83-1
• N-(t-butoxycarbonyl)-2-methyl-benzylamine

• Inchi： InChI=1S/C13H19NO2/c1-10-7-5-6-8-11(10)9-14-12(15)16-13(2,3)4/h5-8H,9H2,1-4H3,(H,14,15)
• InChI Key： JQILPGQUKRMVRC-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 3.22410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes